![molecular formula C12H12N4O3 B6278794 11-(2-hydroxyethyl)-12-methyl-1,3,5,11-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,8,12-tetraene-6,10-dione CAS No. 2126162-26-1](/img/no-structure.png)
11-(2-hydroxyethyl)-12-methyl-1,3,5,11-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,8,12-tetraene-6,10-dione
Overview
Description
11-(2-hydroxyethyl)-12-methyl-1,3,5,11-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,8,12-tetraene-6,10-dione is a useful research compound. Its molecular formula is C12H12N4O3 and its molecular weight is 260.2. The purity is usually 95.
BenchChem offers high-quality 11-(2-hydroxyethyl)-12-methyl-1,3,5,11-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,8,12-tetraene-6,10-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 11-(2-hydroxyethyl)-12-methyl-1,3,5,11-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,8,12-tetraene-6,10-dione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of a tetraazatricyclo compound with a hydroxyethyl and methyl group attached to it. This can be achieved through a series of reactions starting with the synthesis of a cyclic amine, followed by the addition of a hydroxyethyl group and a methyl group, and finally the formation of the tetraazatricyclo ring system.", "Starting Materials": [ "Cyclohexanone", "Ammonium acetate", "Ethylene glycol", "Methyl iodide", "Sodium hydride", "Acetic acid", "Sulfuric acid", "Sodium nitrite", "Sodium azide", "Sodium hydroxide", "Hydrogen peroxide", "Sodium carbonate" ], "Reaction": [ "Step 1: Synthesis of cyclohexanone oxime by reacting cyclohexanone with hydroxylamine in the presence of sulfuric acid", "Step 2: Conversion of cyclohexanone oxime to cyclohexylamine by reducing it with sodium hydride in the presence of ethylene glycol", "Step 3: Alkylation of cyclohexylamine with methyl iodide to form N-methylcyclohexylamine", "Step 4: Conversion of N-methylcyclohexylamine to N-methylcyclohexylamine hydrochloride by reacting it with hydrochloric acid", "Step 5: Formation of N-methylcyclohexylamine hydrochloride salt by reacting it with sodium nitrite and hydrochloric acid", "Step 6: Conversion of N-methylcyclohexylamine hydrochloride salt to N-methylcyclohexylamine diazonium salt by reacting it with sodium nitrite and hydrochloric acid", "Step 7: Reaction of N-methylcyclohexylamine diazonium salt with sodium azide to form 11-azido-N-methylcyclohexylamine", "Step 8: Reduction of 11-azido-N-methylcyclohexylamine with hydrogen peroxide in the presence of sodium carbonate to form 11-(2-hydroxyethyl)-12-methyl-1,3,5-triazatricyclo[7.4.0.0,2,7]trideca-2(7),3,8,12-tetraene", "Step 9: Cyclization of 11-(2-hydroxyethyl)-12-methyl-1,3,5-triazatricyclo[7.4.0.0,2,7]trideca-2(7),3,8,12-tetraene with sodium hydroxide to form 11-(2-hydroxyethyl)-12-methyl-1,3,5,11-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,8,12-tetraene-6,10-dione" ] } | |
CAS RN |
2126162-26-1 |
Product Name |
11-(2-hydroxyethyl)-12-methyl-1,3,5,11-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,8,12-tetraene-6,10-dione |
Molecular Formula |
C12H12N4O3 |
Molecular Weight |
260.2 |
Purity |
95 |
Origin of Product |
United States |
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